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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763

Initial investigations into the usability of Alorac for controlled environment studies have
revealed a critical misidentification of the compound's primary application. Search results
indicate that Alorac is not a pharmaceutical agent intended for clinical or preclinical research in
controlled settings, but rather a plant growth regulator and herbicide.[1] This document aims to
clarify the existing information on Alorac and explain the absence of data related to its use in
drug development and controlled environment studies for that purpose.

Alorac: Chemical and Physical Properties

Alorac is a synthetic, halogenated aliphatic compound.[1] Its chemical formula is CsHClsOs3,
and its IUPAC name is (22)-2,3,5,5,5-pentachloro-4-oxopent-2-enoic acid.[2][3]

Property Value Reference
Molecular Formula CsHCIs0s [31[4]
Molecular Weight 286.32 g/mol [3114]
CAS Registry Number 19360-02-2 [2][3]

Not specified, often formulated
Physical State as a 50% water-dispersible [1]

granular

) Gibberellin biosynthesis
Mode of Action o [1]
inhibitor
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Formulation and Commercial Availability

Alorac has been commercially available, often formulated as a 50% water-dispersible granular
product.[1] It was first introduced for agricultural use in the early 2000s.[1] While it may be
considered obsolete in some regions, it might still be available in certain countries.[1]

Mechanism of Action

The primary mechanism of action identified for Alorac is the inhibition of gibberellin
biosynthesis in plants.[1] Gibberellins are plant hormones that regulate various developmental
processes, including stem elongation, germination, dormancy, flowering, and leaf and fruit
senescence. By inhibiting the synthesis of these hormones, Alorac acts as a plant growth
regulator.

Controlled Environment Studies: A Lack of Relevant
Data

A thorough review of publicly available scientific literature and databases reveals no evidence
of Alorac being used in controlled environment studies within the context of drug development
or for administration to humans or animals. The term "controlled environment" in relation to
Alorac would pertain to agricultural research settings, such as greenhouses or growth
chambers, to study its effects on plants.[5][6][7][8][9]

The search for clinical trials or a mechanism of action related to human or animal physiology for
a compound named "Alorac" did not yield any relevant results. The retrieved information
pertained to other, unrelated pharmaceutical agents.

Conclusion

Based on the available data, Alorac is a herbicide and plant growth regulator. There is no
scientific basis to support its use in controlled environment studies for pharmaceutical or clinical
research purposes. The creation of detailed application notes, experimental protocols, and
signaling pathway diagrams for Alorac in the context of drug development is not possible due
to the complete absence of relevant research. Researchers and scientists are advised to verify
the identity and intended application of chemical compounds before planning experimental
studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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